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Compound of Interest

Compound Name:
5-Methyl-2-(methylthio)pyrimidin-

4(3H)-one

Cat. No.: B1295897 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Methyl-2-(methylthio)pyrimidin-4(3H)-
one (CAS No. 20651-30-3) was not available through the conducted searches. The following

disposal procedures are based on general best practices for handling laboratory chemicals with

unknown or uncertain toxicity, drawing parallels from structurally related pyrimidine and

thioether compounds. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with all local, state,

and federal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 5-Methyl-2-
(methylthio)pyrimidin-4(3H)-one with the appropriate personal protective equipment (PPE).

Given the potential for unknown hazards, a cautious approach is essential.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Inspect gloves for any signs of degradation before use.

Body Protection: A fully buttoned laboratory coat must be worn.
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Respiratory Protection: All handling of this compound, especially in powdered form or if

aerosols could be generated, should be conducted in a certified chemical fume hood to

minimize inhalation risk.

Step-by-Step Disposal Protocol
The disposal of 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one must be managed as hazardous

waste. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Segregation and Collection:

Solid Waste: Collect any solid form of the compound, contaminated weighing papers, and

other contaminated disposable labware (e.g., pipette tips) in a designated, leak-proof, and

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one should be

collected in a separate, compatible, and sealed hazardous waste container. Avoid mixing

with other incompatible waste streams.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "5-Methyl-2-(methylthio)pyrimidin-4(3H)-one," and its CAS

number, "20651-30-3," must be on the label.

Indicate the primary hazards. Based on related compounds, it is prudent to assume it may

be "Harmful if swallowed" and a "Skin and Eye Irritant."

3. Storage of Waste:

Store the sealed hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory.

Ensure that the storage area is away from incompatible materials.

4. Spill Cleanup:
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In the event of a spill, evacuate the immediate area and ensure proper ventilation.

Wearing the appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Summary of Key Data (Based on General Guidance)
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Parameter Information

Chemical Name 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one

CAS Number 20651-30-3

Assumed Hazards

Harmful if swallowed, Potential skin and eye

irritant. Handle as a substance with unknown

toxicity.

Personal Protective Equipment (PPE)

Chemical safety goggles, chemical-resistant

gloves (nitrile or neoprene), lab coat. All

handling in a chemical fume hood.

Solid Waste Disposal
Collect in a labeled, sealed hazardous waste

container.

Liquid Waste Disposal
Collect in a labeled, sealed hazardous waste

container. Do not mix with incompatible wastes.

Spill Cleanup

Absorb with inert material, collect in a

hazardous waste container, and decontaminate

the area.

Final Disposal Method

Through institutional EHS or a licensed

hazardous waste disposal service. Incineration

or other approved chemical treatment is the

likely disposal route.

Experimental Workflow for Disposal
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Disposal Workflow for 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one
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Caption: Disposal workflow for 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one.
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To cite this document: BenchChem. [Prudent Disposal Procedures for 5-Methyl-2-
(methylthio)pyrimidin-4(3H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295897#5-methyl-2-methylthio-pyrimidin-4-3h-one-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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